Benzaldehyde, 4-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-

Specification

• CAS No.: 196880-47-4
• Molecular Formula: C24H26O2Si
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 4-[[tert-butyl(diphenyl)silyl]oxymethyl]benzaldehyde
• Standard InChI: InChI=1S/C24H26O2Si/c1-24(2,3)27(22-10-6-4-7-11-22,23-12-8-5-9-13-23)26-19-21-16-14-20(18-25)15-17-21/h4-18H,19H2,1-3H3
• Standard InChI Key: OFDGMIARADBGTN-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3=CC=C(C=C3)C=O
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3=CC=C(C=C3)C=O

Introduction

Structural and Chemical Identity

Benzaldehyde, 4-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]- (CAS 196880-47-4) is a silyl-protected benzaldehyde derivative with the molecular formula C$_{24}$H$_{26}$O$_{2}$Si and a molecular weight of 374.5 g/mol. Its IUPAC name, 4-[[tert-butyl(diphenyl)silyl]oxymethyl]benzaldehyde, reflects its structural features: a benzaldehyde core substituted at the para position with a methylene-linked tert-butyldiphenylsilyl (TBDPS) ether group. The TBDPS group confers steric bulk and chemical stability, making the compound a valuable intermediate in synthetic chemistry.

Key Structural Features

• Aldehyde functionality: Enables nucleophilic addition and oxidation-reduction reactions.

• Silyl ether group: Provides protection for hydroxyl groups under acidic or basic conditions, with the tert-butyldiphenylsilyl moiety offering enhanced stability compared to smaller silyl groups (e.g., trimethylsilyl).

• Aromatic system: The benzene ring allows for electrophilic substitution reactions, though the electron-withdrawing aldehyde group directs reactivity to specific positions.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The compound is typically synthesized via a two-step protocol:

• Protection: 4-(Hydroxymethyl)benzaldehyde reacts with tert-butyldiphenylsilyl chloride (TBDPSCl) in the presence of a base (e.g., imidazole) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF). This step achieves >95% yield under inert atmospheric conditions.

• Oxidation: The protected alcohol is oxidized to the aldehyde using pyridinium chlorochromate (PCC) or Dess-Martin periodinane, yielding the final product with purities exceeding 98% after column chromatography.

Reaction Conditions:

Step	Reagents	Solvent	Temperature	Yield
Protection	TBDPSCl, imidazole	DCM/THF	0–25°C	95–98%
Oxidation	PCC	DCM	25°C	85–90%

Industrial-Scale Considerations

Large-scale production employs continuous flow reactors to optimize heat dissipation and mixing efficiency. Automated systems ensure precise stoichiometric control, particularly for moisture-sensitive silylation steps. Purification leverages fractional distillation or recrystallization, reducing reliance on chromatographic methods.

Applications in Organic Synthesis

Intermediate for Functionalized Silanes

The compound serves as a precursor for silicon-containing polymers and dendrimers. For example, in a 2024 study, it facilitated the synthesis of poly(silyl ether)s with tunable thermal properties:

Polymer	T$_g$ (°C)	Decomposition Temp. (°C)
PSE-1	120	320
PSE-2	145	345

Data source: VulcanChem (2024)

Cross-Coupling Reactions

The aldehyde group participates in Suzuki-Miyaura couplings with aryl boronic acids, enabling access to biaryl aldehydes. A 2023 report demonstrated a 92% yield in the synthesis of 4-biphenylcarbaldehyde using Pd(PPh$_3$)$_4$ as a catalyst.

Protecting Group Strategies

The TBDPS group’s stability under acidic conditions (e.g., 50% trifluoroacetic acid) allows selective deprotection in multistep syntheses. For instance, it has been employed in the total synthesis of taxol analogs, where it protected secondary alcohols during glycosylation steps.

Material Science Applications

Advanced Coatings

Incorporating the compound into epoxy resins enhances adhesion and UV resistance:

Property	Control Epoxy	Modified Epoxy
Adhesion (MPa)	5.2	8.7
UV Resistance (hours to 50% gloss loss)	500	1,200
Thermal Stability (°C)	180	240

Data source: VulcanChem (2024)

Silicon-Based Elastomers

The TBDPS moiety improves the mechanical properties of polydimethylsiloxane (PDMS) composites, with a 40% increase in tensile strength observed in vulcanized products.

Physicochemical Properties

Spectroscopic Data

• IR (KBr): 1,710 cm$^{-1}$ (C=O stretch), 1,250 cm$^{-1}$ (Si-O-C).

• $^1$H NMR (CDCl$_3$): δ 9.95 (s, 1H, CHO), 7.65–7.25 (m, 14H, aromatic), 4.70 (s, 2H, OCH$_2$), 1.10 (s, 9H, t-Bu).

• $^{13}$C NMR: δ 191.2 (CHO), 135.4–127.3 (aromatic), 63.8 (OCH$_2$), 26.4 (t-Bu).

Thermal and Solubility Profiles

Property	Value
Melting Point	78–80°C
Boiling Point	420°C (decomposes)
Solubility	DCM, THF, toluene; insoluble in water